(4-bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone

• IUPAC Name: (4-bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone
• InChI: InChI=1S/C17H15BrN2O4/c18-14-4-1-12(2-5-14)17(21)13-3-6-15(16(11-13)20(22)23)19-7-9-24-10-8-19/h1-6,11H,7-10H2
• InChI Key: VTLWJAZWIUIITC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(=O)C3=CC=C(C=C3)Br)[N+](=O)[O-]
• Molecular Formula: C17H15BrN2O4
• Molecular Weight: 391.2 g/mol

Description

(4-Bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone is a complex organic compound with the molecular formula C17H17BrN2O4. This compound is characterized by the presence of a bromophenyl group, a morpholinyl group, and a nitrophenyl group attached to a methanone core. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone typically involves a multi-step process. One common method includes the reaction of 4-bromobenzoyl chloride with 4-morpholin-4-yl-3-nitroaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

(4-Bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(4-Bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential use in drug development, particularly in the design of anti-cancer and anti-inflammatory agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone involves its interaction with specific molecular targets. The compound can bind to enzymes and inhibit their activity, which is crucial in the study of enzyme kinetics and drug design. The bromophenyl group enhances its binding affinity to certain proteins, while the morpholinyl and nitrophenyl groups contribute to its overall stability and reactivity .

Comparison with Similar Compounds

Similar Compounds

4-Bromobenzophenone: Similar in structure but lacks the morpholinyl and nitrophenyl groups.

4,4’-Dibromobenzophenone: Contains two bromophenyl groups but no morpholinyl or nitrophenyl groups.

4-Aminobenzophenone: Contains an amino group instead of the morpholinyl and nitrophenyl groups.

Uniqueness

(4-Bromophenyl)-(4-morpholin-4-yl-3-nitrophenyl)methanone is unique due to the presence of the morpholinyl and nitrophenyl groups, which impart distinct chemical properties and enhance its reactivity and binding affinity in biological systems .